Cas no 2248318-91-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methylpyrimidine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methylpyrimidine-4-carboxylate
• CAS No: 2248318-91-2
• MF: C₁₄H₉N₃O₄
• MW: 283.238962888718
• CID: 5887235
• PubChem ID: 165726402
• Update Time: 2025-06-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methylpyrimidine-4-carboxylate
• 2248318-91-2
• EN300-6513905

• Inchi： 1S/C14H9N3O4/c1-8-6-11(16-7-15-8)14(20)21-17-12(18)9-4-2-3-5-10(9)13(17)19/h2-7H,1H3
• InChI Key： JCGQCBJAEATVQC-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C)N=CN=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 283.05930578g/mol
• Monoisotopic Mass: 283.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 89.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methylpyrimidine-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methylpyrimidine-4-carboxylate (CAS No. 2248318-91-2)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methylpyrimidine-4-carboxylate, identified by its CAS number 2248318-91-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes both isoindole and pyrimidine moieties. The presence of these functional groups imparts unique chemical properties and biological activities, making it a promising candidate for further exploration in drug discovery and development.

The structural composition of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methylpyrimidine-4-carboxylate is pivotal in determining its reactivity and potential applications. The isoindole ring system contributes to its aromaticity and stability, while the pyrimidine moiety introduces nitrogen atoms that can participate in hydrogen bonding and other interactions with biological targets. These features are particularly relevant in the design of molecules that aim to modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methylpyrimidine-4-carboxylate with various protein targets. Studies suggest that this compound may exhibit inhibitory effects on enzymes involved in cell proliferation and apoptosis. For instance, preliminary in silico studies have indicated potential interactions with kinases and other signaling molecules that play critical roles in cancer progression. These findings align with the broader trend in medicinal chemistry towards developing small molecules that can selectively interfere with aberrant signaling pathways.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methylpyrimidine-4-carboxylate presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions and the introduction of multiple functional groups requires innovative synthetic strategies. However, recent methodologies involving transition metal-catalyzed cross-coupling reactions have provided more efficient routes to constructing complex heterocyclic frameworks. These advancements not only improve yield but also enhance the scalability of production, which is essential for further preclinical and clinical investigations.

In the context of drug discovery, the pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methylpyrimidine-4-carboxylate are of paramount importance. Factors such as solubility, bioavailability, metabolic stability, and toxicity must be carefully evaluated to determine its suitability for therapeutic use. Preliminary pharmacokinetic studies have suggested that this compound exhibits favorable solubility profiles in aqueous media, which could facilitate its formulation into oral or injectable dosage forms. Additionally, preliminary toxicity assessments have shown no significant adverse effects at tested doses, indicating a promising safety profile.

The potential therapeutic applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 6-methylpyrimidine -4-carboxylate (CAS No. 2248318 -91 -2) are vast and multifaceted. Given its structural similarity to known bioactive molecules, it is hypothesized that this compound may possess anti-inflammatory properties by modulating cytokine production or inhibiting inflammatory cascades. Furthermore, its ability to interact with DNA-binding proteins suggests potential utility in oncology research. Several preclinical studies are underway to explore these possibilities further.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized the way novel compounds are identified and optimized. AI-driven platforms can analyze vast datasets to identify structural motifs similar to 1 ,3 -dioxo -2 ,3 -dihydro -1 H -isoindol -2 -ylyl 6 -methyl pyrimidine -4 -carboxylate, predict their biological activities ,and suggest modifications for improved efficacy .These computational tools have already been instrumental in accelerating the development pipeline for several therapeutic areas ,including oncology ,neurology ,and infectious diseases .The application of such technologies to compounds like CAS No .2248318 -91 -2 holds great promise for uncovering novel pharmacophores and optimizing lead structures .

Future directions in the study of 1 ,3 -dioxo -2 ,3 -dihydro -1 H -isoindol -2 yl 6 methyl pyrimidine -4 carboxylate include expanding synthetic methodologies to access derivatives with modified functional groups .By introducing variations at key positions within the molecule ,researchers can fine-tune its biological activity while maintaining favorable pharmacokinetic properties .Additionally ,exploring its potential as a prodrug or co-administered with other therapeutic agents could enhance its clinical utility .Collaborative efforts between synthetic chemists ,biochemists ,and clinicians will be crucial in translating laboratory findings into tangible therapeutic benefits .

The role of CAS No .2248318 .91 .2 as a building block or scaffold molecule cannot be overstated .Its unique structural features offer opportunities for designing next-generation drugs targeting complex diseases .As research progresses ,we can anticipate more insights into its mechanisms of action ,efficacy profiles across different disease models ,and ultimately clinical applications .The journey from discovery to development involves meticulous evaluation at multiple stages ,but initial findings suggest that this compound has substantial potential as a pharmaceutical entity worthy of further investigation.